Cas no 165258-71-9 (2,4-Pyrimidinediamine,6-fluoro-N2,N2-dimethyl-)

• Product Name: 2,4-Pyrimidinediamine,6-fluoro-N2,N2-dimethyl-
• CAS No: 165258-71-9
• MF: C₆H₉FN₄
• MW: 156.160863637924
• CID: 110550
• PubChem ID: 45090628
• Update Time: 2025-04-18

2,4-Pyrimidinediamine,6-fluoro-N2,N2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,6-fluoro-N2,N2-dimethyl-
• 2,4-Pyrimidinediamine,6-fluoro-N2,N2-dimethyl-(9CI)
• 165258-71-9
• 6-Fluoro-N2,N2-dimethyl-2,4-pyrimidinediamine
• 6-Fluoro-N2,N2-dimethylpyrimidine-2,4-diamine
• DTXSID801251595

• Inchi： 1S/C6H9FN4/c1-11(2)6-9-4(7)3-5(8)10-6/h3H,1-2H3,(H2,8,9,10)
• InChI Key： JKDFKTIUAJBXDX-UHFFFAOYSA-N
• SMILES： FC1C=C(N)N=C(N=1)N(C)C

Computed Properties

• Exact Mass: 156.08127
• Monoisotopic Mass: 156.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 55.04